3-Hydroxy-3-(pyridin-4-yl)propanenitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 3-hydroxy-3-pyridin-4-ylpropanenitrile
• InChI: InChI=1S/C8H8N2O/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6,8,11H,1H2
• InChI Key: BURCZJNCKSLVSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(CC#N)O

Description

3-Hydroxy-3-(pyridin-4-yl)propanenitrile is a nitrile-containing organic compound featuring a hydroxyl group and a pyridine ring attached to the central carbon of a propanenitrile backbone. For instance, 3-oxo-3-(pyridin-4-yl)propanenitrile (CAS 1094267-19-2) serves as a key intermediate in synthesizing aminopyrazole-phenylalanine GPR142 agonists, highlighting the pharmacological relevance of this structural class .

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
3-Hydroxy-3-(pyridin-4-yl)propanenitrile	Pyridin-4-yl, hydroxyl	~161.17 (estimated)	Potential pharmaceutical intermediate	-
3-Oxo-3-(pyridin-4-yl)propanenitrile	Pyridin-4-yl, ketone	160.18	Aminopyrazole agonist precursor
3-Hydroxy-3-(2-thienyl)propanenitrile	Thienyl, hydroxyl	165.21	High enantioselectivity in duloxetine synthesis
3-(4-Hydroxy-3-methyl-phenyl)propanenitrile	Phenolic hydroxyl, methyl	161.20	Limited toxicity data; requires handling precautions

Key Research Findings

• Synthetic Utility : Pyridine- and thienyl-substituted propanenitriles are pivotal in synthesizing antidepressants (e.g., duloxetine) and kinase inhibitors, with enzymatic methods offering superior enantiocontrol compared to traditional catalysis .
• Solubility Trends : Hydroxyl-substituted analogs exhibit higher polarity, favoring aqueous solubility, while ketone or methyl derivatives are more lipophilic .
• Safety Profiles: Limited toxicological data for many propanenitrile derivatives underscore the need for rigorous handling protocols .